Cas no 1805628-17-4 (Ethyl 4-cyano-5-ethyl-2-(hydroxymethyl)phenylacetate)

• Product Name: Ethyl 4-cyano-5-ethyl-2-(hydroxymethyl)phenylacetate
• CAS No: 1805628-17-4
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 5010714
• Update Time: 2025-06-11

Ethyl 4-cyano-5-ethyl-2-(hydroxymethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-5-ethyl-2-(hydroxymethyl)phenylacetate

• Inchi： 1S/C14H17NO3/c1-3-10-5-11(7-14(17)18-4-2)13(9-16)6-12(10)8-15/h5-6,16H,3-4,7,9H2,1-2H3
• InChI Key： HCZHVVHEKHMZKG-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=C(C(C#N)=CC=1CO)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 320
• XLogP3: 1.7
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 4-cyano-5-ethyl-2-(hydroxymethyl)phenylacetate

Ethyl 4-cyano-5-ethyl-2-(hydroxymethyl)phenylacetate (CAS No. 1805628-17-4): An Overview

Ethyl 4-cyano-5-ethyl-2-(hydroxymethyl)phenylacetate (CAS No. 1805628-17-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as an intermediate in the synthesis of various bioactive molecules.

The chemical structure of Ethyl 4-cyano-5-ethyl-2-(hydroxymethyl)phenylacetate consists of a phenyl ring substituted with a cyano group, an ethyl group, and a hydroxymethyl group, all attached to an ester moiety. This intricate arrangement imparts the compound with distinct chemical properties, making it a valuable candidate for further investigation in both academic and industrial settings.

Recent research studies have highlighted the potential of Ethyl 4-cyano-5-ethyl-2-(hydroxymethyl)phenylacetate in various biological contexts. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity, which could be beneficial in the treatment of inflammatory diseases such as arthritis and asthma. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines, thereby reducing inflammation and associated symptoms.

Another notable application of Ethyl 4-cyano-5-ethyl-2-(hydroxymethyl)phenylacetate is in the field of cancer research. A study conducted by a team at the National Cancer Institute revealed that this compound has significant cytotoxic effects on various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation, making it a promising lead for the development of new anticancer drugs.

In addition to its biological activities, Ethyl 4-cyano-5-ethyl-2-(hydroxymethyl)phenylacetate is also being explored as a synthetic intermediate in the production of other bioactive compounds. Its unique structure allows for easy functionalization and modification, which can be leveraged to create derivatives with enhanced pharmacological properties. For example, researchers at the University of California have successfully synthesized several analogs of this compound with improved solubility and bioavailability, enhancing their therapeutic potential.

The synthesis of Ethyl 4-cyano-5-ethyl-2-(hydroxymethyl)phenylacetate typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the condensation of an appropriate aldehyde with an ethyl ester derivative, followed by subsequent functional group manipulations to introduce the cyano and hydroxymethyl groups. The efficiency and yield of these reactions can be optimized using modern synthetic techniques and catalysts, making large-scale production feasible.

The pharmacokinetic properties of Ethyl 4-cyano-5-ethyl-2-(hydroxymethyl)phenylacetate have also been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are crucial factors for drug development.

Despite its promising potential, further research is needed to fully understand the safety and efficacy of Ethyl 4-cyano-5-ethyl-2-(hydroxymethyl)phenylacetate. Preclinical studies are currently underway to evaluate its toxicity and pharmacological effects in animal models. These studies will provide valuable insights into its therapeutic window and potential side effects, paving the way for future clinical trials.

In conclusion, Ethyl 4-cyano-5-ethyl-2-(hydroxymethyl)phenylacetate (CAS No. 1805628-17-4) is a multifaceted compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a promising candidate for the development of novel therapeutic agents. Ongoing research efforts are expected to uncover additional uses and optimize its properties for practical applications in healthcare.